1-(4-butoxy-3-methylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole

• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 1-(4-butoxy-3-methylphenyl)sulfonyl-5,6-dimethylbenzimidazole
• InChI: InChI=1S/C20H24N2O3S/c1-5-6-9-25-20-8-7-17(10-16(20)4)26(23,24)22-13-21-18-11-14(2)15(3)12-19(18)22/h7-8,10-13H,5-6,9H2,1-4H3
• InChI Key: SNPIDNIOYJLYJM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)S(=O)(=O)N2C=NC3=C2C=C(C(=C3)C)C)C

Description

1-(4-Butoxy-3-methylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole is a complex organic compound with a unique structure that combines a benzodiazole core with a butoxy-methylbenzenesulfonyl group

Preparation Methods

The synthesis of 1-(4-butoxy-3-methylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole typically involves multiple steps, starting with the preparation of the benzodiazole core. The reaction conditions often require specific reagents and catalysts to ensure the correct formation of the desired product. Industrial production methods may involve optimizing these conditions to achieve higher yields and purity.

Chemical Reactions Analysis

1-(4-Butoxy-3-methylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(4-Butoxy-3-methylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-butoxy-3-methylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

1-(4-Butoxy-3-methylbenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole can be compared with other similar compounds, such as:

• 1-(4-Butoxy-3-methylbenzenesulfonyl)-3-methylpiperidine
• 1-(4-Butoxy-3-methylbenzenesulfonyl)-4-phenylpiperazine

These compounds share structural similarities but may differ in their chemical properties, reactivity, and applications. The uniqueness of this compound lies in its specific combination of functional groups and the resulting properties.